Cas no 64767-82-4 (N/A)

• Product Name: N/A
• CAS No: 64767-82-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 2038779
• PubChem ID: 71371325
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• methyl 2,4-dihydroxy-3-propan-2-ylbenzoate
• 64767-82-4
• DTXSID30794263
• Methyl 2,4-dihydroxy-3-(propan-2-yl)benzoate
• N/A

• Inchi： 1S/C11H14O4/c1-6(2)9-8(12)5-4-7(10(9)13)11(14)15-3/h4-6,12-13H,1-3H3
• InChI Key： UQLCCNUNFVYYLX-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC=C(C=1C(C)C)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters